Cas no 186358-39-4 (Benzaldehyde, 4-iodo-2,5-bis(octyloxy)-)

• Product Name: Benzaldehyde, 4-iodo-2,5-bis(octyloxy)-
• CAS No: 186358-39-4
• MF: C₂₃H₃₇IO₃
• MW: 488.442559957504
• CID: 1379720
• PubChem ID: 4664837
• Update Time: 2025-04-20

Benzaldehyde, 4-iodo-2,5-bis(octyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-iodo-2,5-bis(octyloxy)-
• 4-iodo-2,5-dioctoxybenzaldehyde
• DTXSID30405362
• AKOS024275785
• 4-iodo-2,5-dioctyloxybenzaldehyde
• 186358-39-4
• ST013926
• 4-IODO-2,5-BIS(OCTYLOXY)BENZALDEHYDE

• Inchi： 1S/C23H37IO3/c1-3-5-7-9-11-13-15-26-22-18-21(24)23(17-20(22)19-25)27-16-14-12-10-8-6-4-2/h17-19H,3-16H2,1-2H3
• InChI Key： XBLXIWSNVRTGAD-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=O)C=C1OCCCCCCCC)OCCCCCCCC

Computed Properties

• Exact Mass: 488.17841
• Monoisotopic Mass: 488.17874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 17
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53